Cas no 1506579-22-1 (1H-1,2,3-Triazol-4-amine, 5-(1-methylethyl)-1-(phenylmethyl)-)

• Product Name: 1H-1,2,3-Triazol-4-amine, 5-(1-methylethyl)-1-(phenylmethyl)-
• CAS No: 1506579-22-1
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 5933575
• PubChem ID: 79542453
• Update Time: 2025-06-08

1H-1,2,3-Triazol-4-amine, 5-(1-methylethyl)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazol-4-amine, 5-(1-methylethyl)-1-(phenylmethyl)-
• 1-Benzyl-5-isopropyl-1h-1,2,3-triazol-4-amine
• EN300-7325663
• 1-benzyl-5-(propan-2-yl)-1h-1,2,3-triazol-4-amine
• CS-0306995
• 1506579-22-1
• AKOS018098296

• Inchi： 1S/C12H16N4/c1-9(2)11-12(13)14-15-16(11)8-10-6-4-3-5-7-10/h3-7,9H,8,13H2,1-2H3
• InChI Key： XHSNMQDXMNRJGJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(C(C)C)=C(N)N=N1

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 404.6±47.0 °C(Predicted)
• pka: 1.80±0.11(Predicted)

Additional information on 1H-1,2,3-Triazol-4-amine, 5-(1-methylethyl)-1-(phenylmethyl)-

Introduction to 1H-1,2,3-Triazol-4-amine, 5-(1-methylethyl)-1-(phenylmethyl) and Its Significance in Modern Chemical Research

The compound with the CAS no. 1506579-22-1, identified as 1H-1,2,3-Triazol-4-amine, 5-(1-methylethyl)-1-(phenylmethyl), represents a fascinating molecule in the realm of organic chemistry and pharmaceutical innovation. This triazole derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a phenylmethyl (benzyl) group at the 1-position and an isopropyl substituent at the 5-position introduces specific steric and electronic properties that make this compound a promising candidate for further exploration.

In recent years, the field of triazole chemistry has seen significant advancements, particularly in the development of bioactive molecules. Triazoles are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The structural framework of 1H-1,2,3-Triazol-4-amine, 5-(1-methylethyl)-1-(phenylmethyl) allows for diverse modifications, enabling researchers to tailor its properties for specific therapeutic targets. This flexibility has made it a valuable scaffold in drug discovery programs.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The combination of a phenylmethyl group and an isopropyl substituent can influence both the solubility and binding affinity of the molecule to biological targets. Such structural features are often critical in determining the efficacy and pharmacokinetic profile of a drug candidate. Recent studies have highlighted the importance of optimizing these structural elements to enhance drug-like properties.

Moreover, the CAS no. 1506579-22-1 associated with this compound ensures its unique identification and facilitates accurate referencing in scientific literature. This is particularly important in collaborative research environments where precise compound identification is crucial for reproducibility and consistency. The systematic naming convention adheres to international standards, ensuring that researchers worldwide can easily access and utilize this information.

Recent research in medicinal chemistry has demonstrated that triazole derivatives can exhibit significant biological activity by interacting with various enzymes and receptors. The 1H-1,2,3-Triazol-4-amine, 5-(1-methylethyl)-1-(phenylmethyl) structure provides a rich platform for such interactions. For instance, modifications at the 4-amino position can influence nucleophilic substitution reactions, which are often pivotal in drug design. Additionally, the presence of aromatic rings can enhance binding affinity through π-stacking interactions.

The pharmaceutical industry has shown particular interest in developing small molecules that can modulate biological pathways associated with diseases such as cancer and inflammation. Triazole compounds have been explored as inhibitors of kinases and other enzymes involved in disease progression. The unique structural features of 1H-1,2,3-Triazol-4-amine, 5-(1-methylethyl)-1-(phenylmethyl) make it a compelling candidate for further investigation in this context.

In conclusion, 1H-1,2,3-Triazol-4-amine, 5-(1-methylethyl)-1-(phenylmethyl) (CAS no. 1506579-22-1) represents a promising molecule with significant potential in pharmaceutical research. Its unique structural features and versatility make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for triazole derivatives, compounds like this one are likely to play a crucial role in advancing drug discovery efforts.